Cas no 2228681-67-0 (2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine
• CAS No: 2228681-67-0
• MF: C₁₃H₁₈FNO
• MW: 223.28652715683
• CID: 5945129
• PubChem ID: 165847330
• Update Time: 2025-06-07

2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine
• EN300-1803857
• 2-[1-(4-fluoro-2-methoxyphenyl)cyclobutyl]ethan-1-amine
• 2228681-67-0

• Inchi： 1S/C13H18FNO/c1-16-12-9-10(14)3-4-11(12)13(7-8-15)5-2-6-13/h3-4,9H,2,5-8,15H2,1H3
• InChI Key： QNAXDHCVYFXGJK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC)C1(CCN)CCC1

Computed Properties

• Exact Mass: 223.137242360g/mol
• Monoisotopic Mass: 223.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine

Introduction to 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine (CAS No. 2228681-67-0)

2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2228681-67-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a cyclobutyl moiety linked to an amine functional group, with a phenyl ring substituent featuring both fluoro and methoxy groups. The unique structural features of this molecule make it a promising candidate for further exploration in drug discovery and development, particularly in the quest for novel therapeutic agents.

The presence of the fluoro group at the para position of the phenyl ring introduces a level of metabolic stability and binding affinity that is highly valued in medicinal chemistry. Fluorine atoms are known to enhance the lipophilicity and binding interactions of drug candidates, making them more effective in biological systems. Additionally, the methoxy group contributes to the overall electronic properties of the molecule, influencing its reactivity and interactions with biological targets. The cyclobutyl ring, on the other hand, provides a rigid scaffold that can optimize the conformational preferences of the molecule, potentially improving its efficacy and selectivity.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, cancer, and inflammation. The structural motif present in 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine aligns well with this trend, as it combines elements that have been shown to interact with various pharmacological targets. For instance, amine-containing compounds are frequently explored for their potential as kinase inhibitors or neurotransmitter receptor modulators. The cyclobutyl group, in particular, has been utilized in several drug candidates due to its ability to occupy specific binding pockets in proteins with high affinity.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Studies have indicated that molecules with similar structural features can interact with neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and Parkinson's disease. The fluoro and methoxy substituents on the phenyl ring are particularly noteworthy, as they have been shown to enhance binding affinity and metabolic stability. These properties are crucial for developing drugs that can withstand enzymatic degradation while maintaining prolonged therapeutic effects.

Furthermore, the cyclobutyl ring's rigidity can be leveraged to achieve precise molecular recognition. This is particularly important in drug design, where subtle changes in molecular conformation can significantly impact binding affinity and selectivity. The combination of these structural elements makes 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine a versatile scaffold for further derivatization and optimization. Researchers have already begun exploring analogs of this compound, seeking to enhance its pharmacological properties while minimizing potential side effects.

The pharmaceutical industry has long recognized the importance of structural diversity in drug discovery. Compounds like 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine represent a valuable resource for medicinal chemists who are tasked with designing novel therapeutics. The presence of multiple functional groups allows for a wide range of chemical modifications, enabling researchers to fine-tune various pharmacokinetic and pharmacodynamic properties. This flexibility is essential for developing drugs that can meet stringent regulatory requirements and provide clinical benefits to patients.

Recent advances in computational chemistry have further accelerated the process of drug discovery. Molecular modeling techniques can be used to predict how different analogs of this compound will interact with biological targets at the atomic level. These predictions can guide synthetic efforts, allowing researchers to prioritize compounds that are most likely to exhibit desirable pharmacological properties. By integrating experimental data with computational insights, scientists can more efficiently navigate the complex landscape of drug development.

The synthesis of 2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant strides in addressing these challenges. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These advancements have not only facilitated the preparation of this compound but also opened up new possibilities for designing related molecules with tailored properties.

In conclusion,2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine (CAS No. 2228681-67-0) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features make it well-suited for modulating biological pathways associated with various diseases, particularly neurological disorders. The combination of fluoro and methoxy substituents on the phenyl ring enhances its binding affinity and metabolic stability, while the cyclobutyl ring provides a rigid scaffold for precise molecular recognition. As research continues to uncover new applications for this compound and its analogs,2-1-(4-fluoro-2-methoxyphenyl)cyclobutylethan-1-amine is likely to play an increasingly important role in the development of novel therapeutics.